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Compound of Interest

Compound Name: Andrastin C

Cat. No.: B11939331

Introduction

Andrastin C is a fungal metabolite isolated from Penicillium species that has garnered
significant interest in the field of drug discovery.[1][2] Structurally a meroterpenoid, Andrastin
C's primary mechanism of action is the inhibition of protein farnesyltransferase (FTase).[1][3]
This enzyme plays a crucial role in the post-translational modification of various cellular
proteins, most notably the Ras family of small GTPases.[3][4] Dysregulation of the Ras
signaling pathway is a hallmark of many human cancers, making FTase a compelling target for
anticancer drug development.[4][5][6] Furthermore, emerging evidence suggests that
andrastins can inhibit the function of P-glycoprotein (P-gp), a key transporter involved in
multidrug resistance (MDR) in cancer cells. This dual activity positions Andrastin C as a
valuable tool for both primary anticancer screening and for studies aimed at overcoming
therapeutic resistance.

These application notes provide detailed protocols for utilizing Andrastin C in common drug
discovery screening assays, including farnesyltransferase inhibition, cytotoxicity against cancer
cell lines, and reversal of multidrug resistance.

Quantitative Data Summary

The inhibitory activity of Andrastin C and its analogs against protein farnesyltransferase has
been quantified, along with its cytotoxic effects against various cancer cell lines.
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Compound Target/Cell Line IC50 (pM) Reference
) Protein

Andrastin C 13.3 [1][2]13]
Farnesyltransferase
Protein

Andrastin A 24.9 [1][2][3]
Farnesyltransferase
Protein

Andrastin B 47.1 [1][2][3]
Farnesyltransferase

Signaling Pathway

The primary signaling pathway affected by Andrastin C is the Ras-MAPK pathway.
Farnesyltransferase is essential for the farnesylation of Ras proteins, a critical step for their
localization to the plasma membrane and subsequent activation. By inhibiting FTase,
Andrastin C prevents Ras activation and downstream signaling cascades that promote cell
proliferation, survival, and differentiation.
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Caption: Ras Signaling Pathway Inhibition by Andrastin C.
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Experimental Protocols
Farnesyltransferase Inhibition Assay (In Vitro)

This protocol describes a fluorescence-based assay to determine the in vitro inhibitory activity

of Andrastin C on farnesyltransferase.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b11939331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Seed MDR and parental
(non-MDR) cancer cells
in 96-well plates

Prepare Reagents:
- FTase Enzyme
- Farnesyl Pyrophosphate (FPP)
- Fluorescently Labeled Substrate \L

- Andrastin C dilutions

\L Pre-treat cells with
Andrastin C or Verapamil
(positive control)
Add to 96-well plate:
1. Buffer
2. Andrastin C / Vehicle
3. FTase Enzyme
Add a fluorescent P-gp substrate
\L (e.g., Rhodamine 123)

Pre-incubate at 37°C \L
for 10 minutes

Incubate for 1-2 hours

\L at 37°C

Initiate reaction by adding
FPP and fluorescent substrate

Wash cells with ice-cold PBS

\L to remove extracellular substrate
Incubate at 37°C \L
for 60 minutes Lyse cells to release

\L intracellular substrate

Read fluorescence on a
plate reader (Ex/Em specific Measure intracellular fluorescence

to the fluorescent label) using a plate reader

} !

Analyze Data:
- Compare fluorescence in treated
vs. untreated MDR cells
- Calculate reversal fold

Analyze Data:
- Plot % Inhibition vs. [Andrastin C]
- Calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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